N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide

• Molecular Formula: C18H19ClN2O
• Molecular Weight: 314.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)-3-(3,4-dihydro-1H-isoquinolin-2-yl)propanamide
• InChI: InChI=1S/C18H19ClN2O/c19-16-5-7-17(8-6-16)20-18(22)10-12-21-11-9-14-3-1-2-4-15(14)13-21/h1-8H,9-13H2,(H,20,22)
• InChI Key: UMUCBPXJVNTFQN-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)CCC(=O)NC3=CC=C(C=C3)Cl

Description

N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide, also known as JNJ-42153605, is a novel compound with potential therapeutic applications. It belongs to the class of compounds known as sigma-1 receptor antagonists and has been shown to have promising effects in various scientific research studies.

Mechanism of Action

N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide acts as a selective antagonist of the sigma-1 receptor, which is a transmembrane protein that is involved in various cellular processes. It has been shown to modulate the release of neurotransmitters and regulate calcium ion channels, which are important for neuronal function.
Biochemical and Physiological Effects
N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. It has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide is its selectivity for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. However, one limitation is that it has poor solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Another area of interest is its potential use as an analgesic or anti-inflammatory agent. Further research is needed to determine the full potential of this compound and its mechanism of action.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide involves a multi-step process that includes the reaction of 4-chlorobenzaldehyde with 2-aminotetralin to form an intermediate product. The intermediate is then reacted with 3-bromopropionyl chloride to form the final product.

Scientific Research Applications

N-(4-chlorophenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.